Cas no 14679-57-3 (b-D-Glucopyranose,1,2,3,4,6-pentabenzoate)

b-D-Glucopyranose,1,2,3,4,6-pentabenzoate structure
14679-57-3 structure
Product Name:b-D-Glucopyranose,1,2,3,4,6-pentabenzoate
CAS No:14679-57-3
MF:C41H32O11
MW:700.686192512512
CID:120581
PubChem ID:11767681
Update Time:2025-04-18

b-D-Glucopyranose,1,2,3,4,6-pentabenzoate Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranose,1,2,3,4,6-pentabenzoate
    • 1,2,3,4,6-PENTA-O-BENZOYL-BETA-D-GLUCOPYRANOSE
    • Β-D-GLUCOPYRANOSE PENTABENZOATE
    • 1,2,3,4,6-PENTA-O-BENZOYL-BETA-D-GLUCOSE
    • beta.-D-Glucopyranose, pentabenzoate
    • beta-D-Glucose-pentabenzoat
    • BETA-D-GLUCOSE-PENTABENZOATE
    • .beta.-D-Glucopyranose, pentabenzoate
    • (2S,3R,4S,5R,6R)-6-((benzoyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrabenzoate
    • [(2R,3R,4S,5R,6S)-3,4,5,6-tetrabenzoyloxyoxan-2-yl]methyl benzoate
    • F18402
    • B-D-GLUCOPYRANOSE, 1,2,3,4,6-PENTABENZOATE
    • (2S,3R,4S,5R,6R)-6-(benzoyloxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrabenzoate
    • 14679-57-3
    • SCHEMBL17633988
    • CHEMBL442908
    • beta-D-Glucopyranose, 1,2,3,4,6-pentabenzoate
    • Inchi: 1S/C41H32O11/c42-36(27-16-6-1-7-17-27)47-26-32-33(49-37(43)28-18-8-2-9-19-28)34(50-38(44)29-20-10-3-11-21-29)35(51-39(45)30-22-12-4-13-23-30)41(48-32)52-40(46)31-24-14-5-15-25-31/h1-25,32-35,41H,26H2/t32-,33-,34+,35-,41+/m1/s1
    • InChI Key: JJNMLNFZFGSWQR-WJZQQGDTSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 700.19446
  • Monoisotopic Mass: 700.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 16
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 141A^2

Experimental Properties

  • PSA: 140.73
  • LogP: 6.10210
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